Cas no 1706444-65-6 (9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine)

• Product Name: 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine
• CAS No: 1706444-65-6
• MF: C₁₃H₁₁F₂N₅
• MW: 275.256748437881
• CID: 6317524
• PubChem ID: 99985882
• Update Time: 2026-03-11

9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine Chemical and Physical Properties

Names and Identifiers

• A921293
• 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine
• 1706444-65-6

• Inchi： 1S/C13H11F2N5/c14-11(15)9-10-12(19-13(16)18-9)20(7-17-10)6-8-4-2-1-3-5-8/h1-5,7,11H,6H2,(H2,16,18,19)
• InChI Key： UPCYKRFILZQOQW-UHFFFAOYSA-N
• SMILES： FC(C1C2=C(N=C(N)N=1)N(C=N2)CC1C=CC=CC=1)F

Computed Properties

• Exact Mass: 275.09825170g/mol
• Monoisotopic Mass: 275.09825170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.6Ų

Additional information on 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine

Recent Advances in the Study of 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine (CAS: 1706444-65-6)

The compound 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine (CAS: 1706444-65-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This purine derivative, characterized by its unique difluoromethyl and benzyl substituents, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, highlighting its significance in current scientific investigations.

Recent studies have focused on the synthesis and optimization of 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine, with particular emphasis on improving its yield and purity. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis, to achieve efficient production of this compound. These methodological advancements have facilitated further exploration of its pharmacological properties, making it a promising candidate for drug development.

In vitro and in vivo studies have demonstrated that 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine exhibits notable activity against a range of biological targets. Specifically, it has shown inhibitory effects on certain kinases and enzymes involved in inflammatory and proliferative pathways. These findings suggest potential applications in the treatment of diseases such as cancer, autoimmune disorders, and chronic inflammatory conditions. The compound's ability to modulate key signaling pathways underscores its therapeutic potential and warrants further investigation.

One of the most compelling aspects of 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine is its pharmacokinetic profile. Recent pharmacokinetic studies have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for its development as a drug. Additionally, preliminary toxicity assessments indicate a manageable safety profile, although further studies are needed to fully evaluate its long-term effects and potential side effects.

The structural uniqueness of 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine has also prompted investigations into its structure-activity relationships (SAR). Researchers have synthesized analogs and derivatives to explore how modifications to the benzyl or difluoromethyl groups affect biological activity. These SAR studies have provided valuable insights into the compound's pharmacophore and have identified key structural features that contribute to its efficacy. Such knowledge is instrumental in guiding the design of next-generation derivatives with enhanced potency and selectivity.

In conclusion, 9-Benzyl-6-(difluoromethyl)-9H-purin-2-amine (CAS: 1706444-65-6) represents a promising scaffold in medicinal chemistry, with demonstrated biological activity and a favorable pharmacokinetic profile. Ongoing research continues to uncover its potential applications and optimize its properties for therapeutic use. Future studies should focus on advancing this compound through preclinical and clinical development, as well as exploring its mechanisms of action in greater detail. The collective findings to date underscore the importance of this compound in the evolving landscape of drug discovery and development.